2-methyl-5-oxo-2,5-dihydro-1H-pyrazole-3-carboxylic acid
Overview
Description
Molecular Structure Analysis
The molecular structure of “2-methyl-5-oxo-2,5-dihydro-1H-pyrazole-3-carboxylic acid” consists of a five-membered aromatic ring structure with two nitrogen atoms adjacent to three carbon atoms .Physical And Chemical Properties Analysis
“this compound” is a solid substance . It has a molecular weight of 142.11 . The compound should be stored in a refrigerator .Scientific Research Applications
2-methyl-5-oxo-2,5-dihydro-1H-pyrazole-3-carboxylic acid has been studied extensively in recent years due to its potential applications in the synthesis of drugs, its ability to act as an enzyme inhibitor, and its ability to act as a modulator of cell signaling pathways. For example, this compound has been used as a key intermediate in the synthesis of a variety of drugs, including anti-inflammatory drugs, antifungal drugs, and anti-cancer drugs. Additionally, this compound has been studied for its ability to inhibit the activity of enzymes, such as cyclooxygenase-2, which is involved in the production of pro-inflammatory molecules. This compound has also been studied for its ability to modulate cell signaling pathways, such as the MAPK and NF-κB pathways, which are involved in regulating cell proliferation and inflammation.
Mechanism of Action
Target of Action
It has been found that similar compounds have shown binding affinity towards certain protein receptors .
Mode of Action
It is known that many heterocyclic compounds interact with their targets through the formation of hydrogen bonds .
Biochemical Pathways
It is known that many heterocyclic compounds have broad biological activities and can affect multiple pathways .
Result of Action
Similar compounds have shown various biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .
Action Environment
This compound, like many other heterocyclic compounds, holds promise for the development of new drugs .
Advantages and Limitations for Lab Experiments
The major advantage of using 2-methyl-5-oxo-2,5-dihydro-1H-pyrazole-3-carboxylic acid in laboratory experiments is its high yield of up to 99%. Additionally, this compound is relatively easy to synthesize, making it a useful tool for researchers. However, there are some limitations to using this compound in laboratory experiments. For example, this compound is a relatively unstable compound, and can easily decompose when exposed to temperatures above 40°C. Additionally, this compound is a relatively expensive compound, making it difficult to obtain in large quantities.
Future Directions
The potential applications of 2-methyl-5-oxo-2,5-dihydro-1H-pyrazole-3-carboxylic acid are vast, and there are many future directions of research. For example, further research could be done to explore the potential therapeutic applications of this compound, such as its potential anti-inflammatory and anti-cancer effects. Additionally, further research could be done to explore the potential of this compound as an enzyme inhibitor and modulator of cell signaling pathways. Furthermore, research could be done to explore the potential of this compound as a drug delivery system, as it has been shown to have potential as a carrier molecule for drugs. Finally, research could be done to explore the potential of this compound as a catalyst in organic synthesis reactions.
Safety and Hazards
The compound is classified under GHS07 and has the signal word "Warning" . The hazard statements include H302, H315, H319, H335, indicating that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . The precautionary statement P261 advises avoiding breathing dust/fume/gas/mist/vapors/spray .
Properties
IUPAC Name |
2-methyl-5-oxo-1H-pyrazole-3-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6N2O3/c1-7-3(5(9)10)2-4(8)6-7/h2H,1H3,(H,6,8)(H,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SLVOOWWSQZFRPK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CC(=O)N1)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H6N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10482272 |
Source
|
| Record name | 1H-Pyrazole-3-carboxylic acid, 2,5-dihydro-2-methyl-5-oxo- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10482272 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
142.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
58365-04-1 |
Source
|
| Record name | 1H-Pyrazole-3-carboxylic acid, 2,5-dihydro-2-methyl-5-oxo- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10482272 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-hydroxy-1-methyl-1H-pyrazole-5-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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